Cas no 1806802-12-9 (2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1806802-12-9
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4851153
• Update Time: 2025-10-30

2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c10-3-7-6(9(11)12)1-5(4-13-7)2-8(14)15/h1,4,9H,2-3H2,(H,14,15)
• InChI Key： HUQDPXACPOVKTE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=CN=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid

2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid, identified by the CAS number CAS 1806802-12-9, is a synthetic organic compound with a unique structure that combines a pyridine ring, a chloromethyl group, and a difluoromethyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, and an acetic acid moiety at position 5. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the pyridine ring in 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid makes it a promising candidate for exploring its pharmacological activities. Researchers have reported that such compounds can exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making them valuable in the development of new therapeutic agents. Additionally, the chloromethyl and difluoromethyl groups enhance the compound's ability to interact with biological systems, potentially leading to novel drug delivery mechanisms.

In the agricultural sector, compounds like 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid are being investigated for their potential as herbicides or insecticides. The chlorinated group is known to play a significant role in modulating the compound's bioactivity, while the difluoromethyl group contributes to its stability and solubility. Recent research has demonstrated that this compound can effectively inhibit key enzymes involved in plant growth regulation, suggesting its potential use as a selective herbicide. Furthermore, its ability to target specific insect receptors makes it a candidate for developing eco-friendly insecticides.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid involves multi-step organic reactions, including nucleophilic substitution and Friedel-Crafts alkylation. The process requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these synthesis pathways by employing catalytic systems that enhance reaction efficiency and reduce byproduct formation. Such advancements not only improve the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of toxicity and environmental impact, studies have shown that 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid exhibits moderate toxicity to aquatic organisms, which necessitates careful handling during manufacturing and application. However, its biodegradability under specific conditions suggests that it can be safely integrated into agricultural practices without causing long-term ecological damage. Regulatory agencies are currently evaluating its safety profile to determine appropriate usage guidelines.

The future of this compound lies in its versatility across multiple industries. Ongoing research is focused on exploring its potential as a building block for more complex molecules with enhanced bioactivity. For instance, chemists are investigating how modifying the substituents on the pyridine ring can lead to compounds with improved pharmacokinetics or selectivity for specific biological targets. Additionally, computational modeling techniques are being employed to predict the compound's interactions with proteins and enzymes at atomic levels, providing insights into its mechanism of action.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)pyridine-5-acetic acid, CAS number CAS 1806802-12-9, represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role in drug discovery, agrochemicals, and material science underscores its importance as a versatile chemical entity. As research continues to uncover new properties and applications for this compound, it is poised to make substantial contributions to various industries while maintaining a focus on sustainability and safety.